Cas no 744261-54-9 (6-(3,4-difluorophenyl)pyridine-3-carboxylic acid)

6-(3,4-difluorophenyl)pyridine-3-carboxylic acid structure
744261-54-9 structure
Product Name:6-(3,4-difluorophenyl)pyridine-3-carboxylic acid
CAS No:744261-54-9
MF:C12H7F2NO2
MW:235.186290025711
CID:560601
PubChem ID:52984092
Update Time:2025-04-19

6-(3,4-difluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 6-(3,4-difluorophenyl)-
    • 6-(3,4-Difluorophenyl)-nicotinic acid
    • 6-(3,4-difluorophenyl)pyridine-3-carboxylic acid
    • 3-Pyridinecarboxylicacid,6-(3,4-difluorophenyl)
    • SCHEMBL4386592
    • EN300-1628297
    • DTXSID70680853
    • MFCD18207555
    • 6-(3,4-Difluorophenyl)nicotinic acid, 95%
    • ILDFLSMYQLNOLW-UHFFFAOYSA-N
    • 6-(3,4-DIFLUOROPHENYL)NICOTINIC ACID
    • 744261-54-9
    • Inchi: 1S/C12H7F2NO2/c13-9-3-1-7(5-10(9)14)11-4-2-8(6-15-11)12(16)17/h1-6H,(H,16,17)
    • InChI Key: ILDFLSMYQLNOLW-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1C=CC(C(=O)O)=CN=1)F

Computed Properties

  • Exact Mass: 235.04400
  • Monoisotopic Mass: 235.04448479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19000
  • LogP: 2.72500

6-(3,4-difluorophenyl)pyridine-3-carboxylic acid Pricemore >>

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